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Compound of Interest

Compound Name: Vaccenic Acid

Cat. No.: B048705 Get Quote

This document provides essential safety and logistical information for the proper disposal of

vaccenic acid in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard regulations.

Immediate Safety and Hazard Information
Before handling or disposing of vaccenic acid, it is crucial to be aware of its potential hazards.

The classification can vary depending on the specific isomer (cis or trans) and whether it is in a

solution. Always consult the Safety Data Sheet (SDS) specific to the product you are using.

According to safety data sheets, cis-vaccenic acid is classified as follows:

Harmful if swallowed (Acute toxicity, oral, Category 4)[1]

Causes skin irritation (Category 2)[1]

Causes serious eye irritation (Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure, Category 3)

[1]

Personal Protective Equipment (PPE) is mandatory when handling vaccenic acid. This

includes appropriate gloves, protective clothing, and eye/face protection[1].

Hazard Summary Table
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The following table summarizes the hazard classifications for different forms of vaccenic acid
based on available Safety Data Sheets.

Substance CAS No. Hazard Statements Pictograms

cis-Vaccenic Acid 506-17-2

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

GHS07 (Exclamation

Mark)

trans-Vaccenic Acid

(in Ethanol Solution)
693-72-1

H225: Highly

flammable liquid and

vaporH315: Causes

skin irritationH319:

Causes serious eye

irritation

GHS02 (Flame),

GHS07 (Exclamation

Mark)

cis-Vaccenic Acid

methyl ester
1937-63-9

H227: Combustible

liquidH315: Causes

skin irritationH319:

Causes serious eye

irritationH335: May

cause respiratory

irritation

GHS07 (Exclamation

Mark)

Operational Protocol for Disposal
Due to its identified health hazards, vaccenic acid should not be disposed of down the drain or

in regular trash. It must be managed as chemical waste through your institution's

Environmental Health and Safety (EHS) department.

Step 1: Segregate the Waste
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Keep vaccenic acid waste separate from other chemical waste streams to avoid

incompatible mixtures.

Incompatibilities: Do not mix with strong oxidizing agents, alkalis, or bases. Store acids and

bases separately.

Step 2: Use a Designated Hazardous Waste Container

Use a dedicated, properly sealed, and chemically resistant container for collecting vaccenic
acid waste. The container must be in good condition with a secure, leak-proof lid.

Store the waste container in a designated "Satellite Accumulation Area" (SAA), such as a

chemical fume hood.

Step 3: Label the Waste Container Correctly

The waste container must be labeled clearly at all times.

The label must include:

The words "Hazardous Waste".

The full chemical name: "Vaccenic Acid" (or "cis-Vaccenic Acid", "trans-Vaccenic
Acid"). Do not use abbreviations or chemical formulas.

A list of all constituents and their approximate percentages if it is a mixture.

The associated hazards (e.g., "Irritant," "Harmful if Swallowed").

Step 4: Dispose of Contaminated Materials

Any materials that have come into contact with vaccenic acid, such as gloves, absorbent

pads, and empty product containers, must also be disposed of as hazardous chemical

waste.

Place these solid materials in a separate, clearly labeled container or bag designated for

solid hazardous waste.
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For empty containers, they must be "RCRA Empty," which may require triple rinsing with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

Step 5: Arrange for EHS Pickup

Once the waste container is full (typically 75-80% capacity), or if it has been in storage for an

extended period (e.g., up to one year), contact your institution's EHS department to arrange

for pickup and disposal.

Follow your institution-specific procedures for requesting a waste pickup.

Accidental Spill Cleanup Protocol
In the event of a spill, follow these procedures for cleanup and disposal.

Step 1: Ensure Personal Safety

Evacuate personnel from the immediate area if necessary.

Ensure the area is well-ventilated.

Wear full PPE, including gloves, safety goggles, and a lab coat.

Step 2: Contain and Absorb the Spill

Prevent the spill from spreading or entering drains.

Absorb the liquid with an inert, non-combustible material such as diatomite, sand, or a

universal binder.

Step 3: Collect and Dispose of Contaminated Material

Carefully collect the absorbed material and any contaminated soil or surfaces.

Place the collected waste into a designated hazardous waste container.

Label the container as "Spill Debris containing Vaccenic Acid" and include the date and

associated hazards.
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Step 4: Decontaminate the Area

Clean the spill surface and any affected equipment by scrubbing with alcohol, followed by a

detergent and water solution.

All cleaning materials (wipes, paper towels) must be disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

vaccenic acid and related materials.
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Start: Waste Generation

Waste Identification

Disposal Protocol

Final Steps

Generate Vaccenic Acid Waste

What is the waste type?

Pure Liquid or Solution:
- Collect in labeled, sealed container

- Segregate from incompatibles

Liquid

Contaminated Solids (Gloves, Wipes, etc.):
- Collect in separate, labeled solid waste container

Solid

Spill Cleanup Debris:
- Collect absorbed material in sealed container

- Label as 'Spill Debris'

Spill

Store in Satellite Accumulation Area (SAA)

Arrange for EHS Waste Pickup

Click to download full resolution via product page

Caption: Decision workflow for vaccenic acid waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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